Cas no 1804378-20-8 (5-Amino-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 5-Amino-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1804378-20-8
• MF: C₈H₄F₆N₂O₃
• MW: 290.119382858276
• CID: 4927843
• Update Time: 2025-07-19

5-Amino-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H4F6N2O3/c9-7(10,11)5-3(6(17)18)4(2(15)1-16-5)19-8(12,13)14/h1H,15H2,(H,17,18)
• InChI Key： YXNHRPQPXGBOPE-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=C(C(=CN=1)N)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 1.8
• Topological Polar Surface Area: 85.4

Additional information on 5-Amino-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid

Introduction to 5-Amino-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1804378-20-8)

5-Amino-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid, with the CAS number 1804378-20-8, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, an amino group, a trifluoromethoxy substituent, and a trifluoromethyl group. These functional groups contribute to its diverse chemical properties and potential biological activities.

The synthesis of 5-Amino-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid involves several intricate steps, often utilizing advanced synthetic techniques such as transition metal-catalyzed reactions and electrophilic aromatic substitution. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for both academic and industrial applications.

In the realm of medicinal chemistry, 5-Amino-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid has been explored for its potential therapeutic applications. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory effects on certain kinases, which are crucial targets in the treatment of cancer and inflammatory diseases.

Recent research has also highlighted the role of 5-Amino-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid in modulating G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play a central role in cellular signaling and are implicated in numerous physiological processes. The ability of this compound to interact with GPCRs opens up new avenues for drug discovery and development, particularly in the areas of neuroscience and metabolic disorders.

Beyond its direct biological activities, 5-Amino-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid serves as a valuable building block for the synthesis of more complex molecules. Its versatile reactivity allows chemists to introduce additional functional groups or modify existing ones, thereby expanding its potential applications. This flexibility is particularly advantageous in the design of prodrugs and drug conjugates, where the compound can be tailored to improve pharmacokinetic properties such as solubility, stability, and bioavailability.

The safety profile of 5-Amino-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid is another critical aspect that has been extensively studied. Preclinical toxicity assessments have demonstrated that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, 5-Amino-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1804378-20-8) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable tool for both fundamental research and drug development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic applications, this compound is poised to play an increasingly important role in the quest for novel treatments for various diseases.